Cas no 52513-03-8 (1-Butanol, 2-methyl-,1-benzoate)

1-Butanol, 2-methyl-,1-benzoate structure
52513-03-8 structure
Product Name:1-Butanol, 2-methyl-,1-benzoate
CAS No:52513-03-8
MF:C12H16O2
MW:192.254243850708
CID:381868
Update Time:2026-05-14

1-Butanol, 2-methyl-,1-benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-methyl-,1-benzoate
    • 1-Butanol, 2-methyl-, benzoate
    • 2-Methylbutyl benzoate
    • 2-methyl-1-butano benzoate
    • 1-Butanol,2-methyl-,benzoate
    • Inchi: 1S/C12H16O2/c1-3-10(2)9-14-12(13)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.992
  • Boiling Point: 260°Cat760mmHg
  • Flash Point: 109.4°C
  • Refractive Index: 1.495
  • PSA: 26.3
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